Cas no 1811512-36-3 (2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine)

• Product Name: 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine
• CAS No: 1811512-36-3
• MF: C₁₂H₉BrN₄
• MW: 289.130660772324
• MDL: MFCD30830177
• CID: 4784089
• Update Time: 2025-05-22

2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine
• 2-(3-bromophenyl)pyrazolo[4,3-b]pyridin-3-amine
• BrC=1C=C(C=CC=1)N1N=C2C(N=CC=C2)=C1N

• MDL： MFCD30830177
• Inchi： 1S/C12H9BrN4/c13-8-3-1-4-9(7-8)17-12(14)11-10(16-17)5-2-6-15-11/h1-7H,14H2
• InChI Key： MUJBXLUIFCHDRH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)N1C(=C2C(C=CC=N2)=N1)N

Computed Properties

• Exact Mass: 288.00106 g/mol
• Monoisotopic Mass: 288.00106 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.7
• Molecular Weight: 289.13

Additional information on 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine

Recent Advances in the Study of 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine (CAS: 1811512-36-3)

The compound 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine (CAS: 1811512-36-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its pyrazolopyridine core and bromophenyl substituent, has been investigated for its role as a kinase inhibitor, particularly in the context of cancer therapy. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and pharmacological properties.

One of the key findings in recent research is the compound's ability to selectively inhibit specific tyrosine kinases involved in tumor proliferation and survival pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine exhibits potent inhibitory activity against the fibroblast growth factor receptor (FGFR) family, with IC50 values in the nanomolar range. This selectivity is attributed to the unique binding mode of the compound within the ATP-binding pocket of FGFR kinases, as revealed by X-ray crystallography studies.

In addition to its kinase inhibitory properties, recent investigations have explored the compound's potential as a lead structure for the development of novel anticancer agents. Structure-activity relationship (SAR) studies have identified critical modifications that enhance both potency and pharmacokinetic properties. For instance, the introduction of hydrophilic substituents at specific positions of the pyrazolopyridine scaffold has been shown to improve aqueous solubility without compromising target affinity. These findings, reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, provide valuable insights for further optimization of this compound class.

The pharmacological evaluation of 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine has also extended to in vivo models. A recent preclinical study demonstrated significant tumor growth inhibition in xenograft models of FGFR-driven cancers, with favorable toxicity profiles compared to existing FGFR inhibitors. These results, presented at the 2024 American Association for Cancer Research annual meeting, suggest promising translational potential for this compound.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to access 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine and its analogs. A 2023 publication in Organic Process Research & Development described a scalable, high-yielding synthesis that addresses previous challenges in regioselectivity and purification. This methodological improvement is particularly significant for enabling larger-scale production for further biological evaluation and potential clinical development.

Looking forward, research on 2-(3-Bromo-phenyl)-2H-pyrazolo[4,3-b]pyridin-3-ylamine (CAS: 1811512-36-3) appears poised to expand into combination therapy strategies and biomarker development. Preliminary data suggest synergistic effects when combined with immune checkpoint inhibitors, opening new avenues for investigation. As the understanding of this compound's biological profile continues to evolve, it holds promise as both a valuable pharmacological tool and a potential therapeutic agent in precision oncology.